AbstractMost of the oil fields in China have entered the stage of high-water-content development, which has become the primary means to improve the recovery rate of high-water-content oil fields by changing the injection agent. MDFFA membrane oil drive technology is a new type of tertiary oil recovery technology that uses an aqueous solution as the transfer medium; however, it is rarely applied in the field of tight oil reservoirs in China. In this study, molecular film-wall microgravity and water-wall microgravity were compared for tight reservoirs in the Shengli oilfield. It was concluded that the MDFFA dominates in competitive adsorption, breaks through and removes the hydrated layer, and finally adsorbs firmly on the pore wall to form a nanoscale ultrathin film. The application conditions of the MDFFA were also explored, and its wetting angle was tested. Further, the variation law of MDFFA adsorption was studied, and the mechanism of MDFFA drag reduction was explained in terms of reducing the boundary layer effect and water injection friction resistance. The natural cores procured from the Shengli tight oil field were analyzed for MDFFA membrane drive cores, and a reasonable injection concentration was selected. Through a series of mechanistic and experimental studies, we provided theoretical and technical references for the development of increased tight oil production.

AbstractScreening of an appropriate enhanced oil recovery (EOR) technique is important for the maximum reservoir recovery and economics of an oil exploration and production project. The conventional approaches for selecting EOR are often time-consuming and may fail to produce satisfactory results for the complex reservoirs. This paper focuses on implementing of selected five supervised machine learning (ML) techniques for accurate screening of EOR methods for complex reservoirs. Two of them are never used before for EOR screening. A global database of 358 successful EOR projects is collected of which 176 are used in the present study to train Neural Network (NN), Support Vector Machine (SVM), K-Nearest Neighbor (KNN), Gaussian Naive Bayes, and Random Forest (RF) classifier and tested their efficiencies. The result shows that the RF classification technique predicts the most suitable EOR with an accuracy value of 0.91 which is the highest accuracy among all other techniques. The study also ranks the reservoir and fluid parameters depending on their influences on the EOR screening. Viscosity is found to be the most impacting factor in the selection of an EOR technique with a feature importance of 34.6%.

AbstractThis novel research presents an investigation on petroleum products dehydration using the adsorption method by low-cost adsorbents. To investigate the performance of proposed process intended to separate emulsified water, synthetic stabilized water emulsions in different petroleum products (Gasoline, Kerosene, and Gas oil) which equal 300, 600, and 800 ppm were prepared. Afterwards, under batch conditions, natural zeolite and activated carbon as economic adsorbents were utilized for the dehydration process. The characteristics of adsorbent was examined using SEM and XRD analysis. The obtained results from BET analysis also depicted that the specific surface area of activated carbon was considerably more than that of zeolite. Results showed that both zeolites and activated carbon can effectively purify petroleum products from undesirable emulsified water. The comparison of the adsorbents’ efficiency indicated that activated carbon has a higher affinity than zeolite for water in gasoline and gas oil, however, they had almost the same adsorption capacity in kerosene dehydration. The maximum water removal percentage of gas oil, kerosene and gasoline using zeolite was 84.84, 92.17, and 88.64, respectively. Dehydration by activated carbon also led to 86.44, 93.43 and 90.2 per cent water removal from gas oil, kerosene and gasoline, respectively.

AbstractEstimating production profile from temperature data is of great significance for production increase and cost reduction in well production process. This study aims to provide a cost-effective direct method of interpreting flow profiles from temperature measurements. The concept of representative inspired by randomized distribution regarding heat conduction representative points for each no-influx section is proposed. Three assumptions regarding existence, distribution and independence of representatives are introduced to establish a copula-based statistical method of converting fitted distributions of representative, to distributions of relaxation distances for each no-influx section, and then to estimate the production profile. The method is applied on a horizontal gas well on the east slope of western Sichuan depression, and the simulated results are compared with the production logging data. The error of estimators for each no-influx section is between 6.7% and 11.8%, which is satisfactory. Sensitivity analyses are conducted regarding temperature measurement error, and the results verify the robustness of this method. This paper provides a reliable solution to interpret production profile from relatively inaccurate temperature data when the perforation zones are adjacently close. The findings of this study can help for better understanding of low-cost production allocation and uncertain flow state modeling problems.

AbstractAfter several years of gas production, a black solid hydrocarbon material began to be produced along with the gas stream from the Risha gas field, in the northeastern part of Jordan. The main reason for the formation of this material is still unknown until this time, so knowing the source of this material is this study’s main goal. Organic geochemical studies for black solid material and effective source rocks (Lower Silurian shales) are used to determine the physical and organic components of the produced black solid material (heavy oil) and attempt to identify its source. The black solid material demonstrates high organic carbon (TOC = 12% by leco instrument) and a high calorific value, like those of oils, asphalts, and shale oils with moderate sulfur content. The gross composition of the black solid material sample is dominated by saturates and asphaltene but contains very low aromatic hydrocarbons reflecting the naphthenic oil type. Meanwhile, the Silurian extracts range between paraffinic and paraffinic-naphthenic organic matters. The biomarker indicators related depositional environment and carbon isotopic composition for the black solid material sample and Silurian extracts, show that they were relatively deposited in a reducing marine environment. The black material reveals lower maturity level than the Silurian extracts. Oil/source rock correlation study for the studied samples suggests strong affinity between the black material and Lower Silurian source rock in their source characteristics, suggesting that the black hydrocarbon material was expelled from the Silurian source rocks at low maturity stage as normal oil. This normal oil is subjected to secondary alteration process (evaporative fractionation) and was stored in the reservoir. It contaminated with some inorganic material that was introduced into the well as a component of a drilling mud additive or drill string lubricant or, potentially, in part, a corrosion product of wellbore tubulars, since significant iron was present in the sample.

AbstractThis study presents a broad set of prior experimental data for shale membrane efficiency when interacting with water-based and oil-based drilling fluids. The assessment of the experimentally measured membrane efficiencies of shale reveals that shales are leaky semi-permeable membranes. Results suggest that shale permeability and cation exchange capacity play a determining role in its membrane efficiency, as higher cation exchange capacity and lower permeability are strongly consistent with higher membrane efficiency of shale. Furthermore, it has been found that the ratio of hydrated ionic size relative to shale pore throats’ size regulates the movement of ions into the shale, thus directly controlling its membrane efficiency. Ions with large hydrated diameters exhibit higher membrane efficiencies than those with small hydrated diameters. Results also show that the measured membrane efficiencies of oil-based muds were higher than those reported for shales. While shale gets its membrane quality from its tiny pores and inherent surface charge, oil-based mud gets its membrane quality from the stability of its emulsion. We believe that when using oil-based muds to drill shale formations, the emulsifier assumes responsibility for screening out ions, however, if the emulsion stability is breached, shale will become the regulator for ions flow.

AbstractThe regular solution model is used with Hankinson-Brobst-Thomson (HBT) molar volume correlation for saturates, aromatics, resins and asphaltenes (SARA) fractions for pure crude oils and blends to predict the precipitation of asphaltenes. The parameters of the HBT correlation were tuned with experimental data for SARA fractions densities. At the same temperature and pressure conditions, the precipitation of asphaltenes is greatly influenced by the presence of other compounds. SARA fractions were obtained according with ASTM D2007 using n-heptane as precipitant solvent. The use of average properties for saturates, aromatics and resins and the assumptions made in the model could reproduce precipitation curves for all study cases. Calculations of asphaltene precipitation prediction for pure oils showed an average absolute deviation between 0.12 and 0.69% for oil of Gulf of Mexico and Cold Lake oil, respectively. For blends it showed values between 0.08 and 0.65% for Cold Lake/Lloydminster-Asphaltene free blend and Cold Lake/Lloydminster-Gulf of Mexico blend respectively. The proposed model maintains its simplicity and can predict the asphaltene precipitation accurately.

AbstractWax/asphaltene deposition has been an important problem in the gas condensate reservoirs development. The cold plate device is designed to reveal the effect of operating conditions on the wax/asphaltene deposition behavior. The characteristic of wax/asphaltene deposition with well conditions is determined. The results show that when the temperature difference was considered, the growth rate of wax deposition thickness in the operation period was that stabilizing first, rising again, and then slowing down. However, the temperature and hydrogen bonding interaction significantly affects the asphaltene deposition process. The asphaltene deposition rate was stable at the beginning period of operation, then increased significantly, and decreased gradually after reaching the peak value of 21.61 g/cm2·h. An identification diagram of the wellbore deposition location is established. Increased deposition surface area of the cold plate structural design ensures qualitative and quantitative characterization of wax/asphaltene deposition traits. The real well fluids components were employed in the experiments to obtain critical conditions for wax/asphaltene deposition which approximated actual production conditions. This diagram facilitates the reliable identification of wax/asphaltene removal areas in the wellbore during production. This study provides a comprehensive understanding of the wax/asphaltene deposition behavior, which helps the gas condensate well operation safety and efficiency.

AbstractConsidering the high number of wells in offshore formations such as the Gulf of Mexico having a risk of leaking gas into the surrounding formations, a deep understanding of the fate and transport of gas released from damaged wells is of special relevance for hazard assessment and prevention in offshore petroleum operations. This work explores a robust strategy to reduce the risk and impact of contaminant releases in an offshore formation by analyzing the applicability of machine learning technology as a tool to forecast the information regarding a possible broaching in a loss of containment scenario of an offshore well. Numerical simulations to describe the system behavior in hydrate-bearing media were implemented to generate the data regarding the broaching day and location, and the hydrate mass generated and the total released CH4 in gas phase in the system. Using the data generated from the different scenarios, we trained multiple Artificial Neural Networks for the prediction of the different outputs, which showed excellent correlations between the input and output features. This is the first study to combine machine learning technology for advanced reservoir simulation to reduce the broaching hazard of gas escaping from an offshore production well.

AbstractWith the increase of exploration resources of crude oil worldwide, how to decompose by recombination or long chain compounds to convert high viscosity heavy and inferior crude oil into high quality low viscosity oil and chemical raw materials has become the focus of the refining industry. Several types of oil were treated to reduce viscosity with a self-built heavy oil viscosity reduction device based on jet cavitation. Meanwhile, the viscosity-decreasing condition of different operating parameters was analyzed by CFD numerical simulation method. The results showed that the viscosity reduction of Saudi heavy oil is the best at 4 MPa, the viscosity reduction rate reaches 46.97%. The numerical simulation and analysis of different kinds of oil products were carried out, and the pressure, gas holdup, velocity, turbulent kinetic energy, mass transfer rate and cavitation number were used as evaluation criteria. Through the numerical simulation and experimental verification, the application of jet cavitation in viscosity reduction of heavy oil is deeply studied, and an innovative evaluation method for viscosity reduction of jet cavitation which integrated various factors is proposed, which provides theoretical guidance and data support for the oil treatment effect and device selection of jet cavitation in industrial application.